3-Aminobenzoic Acid 3-Aminobenzoic Acid 3-aminobenzoic acid is an aminobenzoic acid carrying an amino group at position 3. It derives from a benzoic acid. It is a conjugate acid of a 3-aminobenzoate.
m-Aminobenzoic acid, also known as 3-aminobenzoesaeure or 3-carboxyaniline, belongs to the class of organic compounds known as aminobenzoic acids. These are benzoic acids containing an amine group attached to the benzene moiety. m-Aminobenzoic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). m-Aminobenzoic acid has been detected in multiple biofluids, such as urine and blood. m-Aminobenzoic acid participates in a number of enzymatic reactions. In particular, m-aminobenzoic acid can be biosynthesized from benzoic acid. m-Aminobenzoic acid can also be converted into tricaine and 3-(oxaloamino)benzoic acid.
Brand Name: Vulcanchem
CAS No.: 99-05-8
VCID: VC0045947
InChI: InChI=1S/C7H7NO2/c8-6-3-1-2-5(4-6)7(9)10/h1-4H,8H2,(H,9,10)
SMILES: C1=CC(=CC(=C1)N)C(=O)O
Molecular Formula: C7H7NO2
Molecular Weight: 137.14 g/mol

3-Aminobenzoic Acid

CAS No.: 99-05-8

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VCID: VC0045947

Molecular Formula: C7H7NO2

Molecular Weight: 137.14 g/mol

3-Aminobenzoic Acid - 99-05-8

CAS No. 99-05-8
Product Name 3-Aminobenzoic Acid
Molecular Formula C7H7NO2
Molecular Weight 137.14 g/mol
IUPAC Name 3-aminobenzoic acid
Standard InChI InChI=1S/C7H7NO2/c8-6-3-1-2-5(4-6)7(9)10/h1-4H,8H2,(H,9,10)
Standard InChIKey XFDUHJPVQKIXHO-UHFFFAOYSA-N
SMILES C1=CC(=CC(=C1)N)C(=O)O
Canonical SMILES C1=CC(=CC(=C1)N)C(=O)O
Melting Point 173.0 °C
173°C
Physical Description Solid
Description 3-aminobenzoic acid is an aminobenzoic acid carrying an amino group at position 3. It derives from a benzoic acid. It is a conjugate acid of a 3-aminobenzoate.
m-Aminobenzoic acid, also known as 3-aminobenzoesaeure or 3-carboxyaniline, belongs to the class of organic compounds known as aminobenzoic acids. These are benzoic acids containing an amine group attached to the benzene moiety. m-Aminobenzoic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). m-Aminobenzoic acid has been detected in multiple biofluids, such as urine and blood. m-Aminobenzoic acid participates in a number of enzymatic reactions. In particular, m-aminobenzoic acid can be biosynthesized from benzoic acid. m-Aminobenzoic acid can also be converted into tricaine and 3-(oxaloamino)benzoic acid.
Related CAS 17264-94-7 (mono-hydrochloride salt)
Solubility 5.9 mg/mL at 15 °C
>20.6 [ug/mL]
Synonyms 3-Aminobenzenecarboxylic Acid; 3-Carboxyaniline; Aniline-3-carboxylic Acid; NSC 15012; m-Aminobenzoic Acid; m-Anthranilic Acid; m-Carboxyaniline; m-Carboxyphenylamine;
PubChem Compound 7419
Last Modified Nov 12 2021
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